Cas no 88354-11-4 (Benzenecarbothioic acid, 2-(acetyloxy)-, S-(3-methylphenyl) ester)

• Product Name: Benzenecarbothioic acid, 2-(acetyloxy)-, S-(3-methylphenyl) ester
• CAS No: 88354-11-4
• MF: C₁₆H₁₄O₃S
• MW: 286.345563411713
• CID: 635761
• PubChem ID: 71408793
• Update Time: 2025-04-19

Benzenecarbothioic acid, 2-(acetyloxy)-, S-(3-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 2-(acetyloxy)-, S-(3-methylphenyl) ester
• [2-(3-methylphenyl)sulfanylcarbonylphenyl] acetate
• DTXSID90828573
• 88354-11-4
• 2-{[(3-Methylphenyl)sulfanyl]carbonyl}phenyl acetate

• Inchi： 1S/C16H14O3S/c1-11-6-5-7-13(10-11)20-16(18)14-8-3-4-9-15(14)19-12(2)17/h3-10H,1-2H3
• InChI Key： UBDDWPZLYJVBMS-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1OC(C)=O)=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 286.06636548g/mol
• Monoisotopic Mass: 286.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.7Ų